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Compound of Interest

Compound Name: 3'-Chloroacetophenone

Cat. No.: B045991

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

This document is intended as a technical guide for trained professionals in research and
development environments. The information compiled herein is based on publicly available
safety data sheets and scientific literature. It is not exhaustive and should be used as a
supplement to, not a replacement for, a thorough risk assessment conducted by qualified
personnel for specific laboratory or manufacturing conditions. All users must consult their
institution's safety protocols and the most current Safety Data Sheet (SDS) from their supplier
before handling 3'-Chloroacetophenone.

Executive Summary

3'-Chloroacetophenone (CAS No. 99-02-5) is an aromatic ketone utilized as an intermediate
in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.[1][2] While a
valuable building block, it presents significant health and safety hazards that necessitate
stringent handling protocols. This guide provides a comprehensive overview of its chemical and
physical properties, toxicological data, handling procedures, and emergency response
measures. The toxicological properties of this compound have not been fully investigated, and
a lack of quantitative data on lethal dosage (LD50/LC50) requires a cautious approach, treating
it as a substance of high acute toxicity.[3] This guide summarizes the known hazards and
provides detailed workflows for safe handling and emergency procedures to minimize risk in a
laboratory setting.
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Chemical and Physical Properties

A clear understanding of the physical and chemical properties of 3'-Chloroacetophenone is
fundamental to its safe handling and storage. It is a clear, colorless to light yellow liquid and is
known to be a lachrymator, a substance that irritates the eyes and causes tears.[1][3]

Property Value Reference
CAS Number 99-02-5 [L12][3][4][5]
Molecular Formula CsH-CIO [1]
Molecular Weight 154.59 g/mol
Appearance Clear, colorless to light yellow e

liquid
Boiling Point 227-229 °C at 760 mmHg [5]
Density 1.191 g/mL at 25 °C
Flash Point 105 °C (221 °F) - Closed Cup [5]
Refractive Index (n20/D) 1.550

B Insoluble in water; Soluble in
Solubility _ [1][6]
organic solvents

Vapor Density 5.3 [7]

Hazard Identification and Classification

3'-Chloroacetophenone is classified as hazardous under the OSHA Hazard Communication
Standard (29 CFR 1910.1200).[5][7] It is harmful if swallowed or inhaled and causes significant
irritation to the skin, eyes, and respiratory system.[3][5] It is also a lachrymator and may cause
an allergic skin reaction.[3]

GHS Classification
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Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 L

(Single Exposure) irritation

Signal Word Warning

Data compiled from multiple safety data sheets.[5]

NFPA 704 Rating

The National Fire Protection Association (NFPA) 704 diamond provides a quick visual
representation of the hazards associated with a substance.

Category Rating Description

Materials that, under

emergency conditions, can
Health (Blue) 3 )

cause serious or permanent

injury.

Materials that must be
Flammability (Red) 1 preheated before ignition can

OocCcur.

Materials that are normally
Instability (Yellow) 0 stable, even under fire

conditions.

Special (White) N/A No special hazards indicated.

This is an estimated rating.[3]
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Toxicological Information

The toxicological properties of 3'-Chloroacetophenone have not been fully investigated, and
specific LD50 (oral, dermal) and LC50 (inhalation) data are not currently available.[3] However,
available information indicates high acute toxicity. It is harmful if swallowed and may be fatal if
inhaled.[3]

o Eye Irritation: As a lachrymator, it causes tearing and serious eye irritation, with the potential
for burns and corneal injury.[3]

» Skin Irritation: Causes skin irritation and may lead to sensitization, an allergic reaction that
becomes evident upon re-exposure.[3]

 Inhalation Toxicity: Inhalation causes respiratory tract irritation and can lead to delayed
pulmonary edema, coughing, and nausea.[3]

 Ingestion Toxicity: Harmful if swallowed, causing gastrointestinal irritation with symptoms
such as nausea, vomiting, and diarrhea.[3]

o Carcinogenicity: The compound is not listed as a carcinogen by ACGIH, IARC, NTP, or
California Prop 65.[3]

Experimental Protocols and Safe Handling

Given the significant hazards, a stringent and well-defined experimental protocol is mandatory.
The following represents a standard laboratory handling protocol based on best practices.

Standard Laboratory Handling Protocol

e Risk Assessment:

o Conduct a comprehensive risk assessment for the specific quantities and procedures
involved.

o Review the Safety Data Sheet (SDS) before every use.

o Identify potential exposure scenarios (e.g., weighing, transfer, reaction quenching, spills).
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e Engineering Controls:

o All work with 3'-Chloroacetophenone must be performed in a certified chemical fume
hood to control vapor exposure.[3]

o Ensure an eyewash station and a safety shower are immediately accessible and tested
regularly.[3]

o Use adequate general or local exhaust ventilation to maintain airborne concentrations
below any established exposure limits.[3]

o Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical splash goggles that conform to OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][4]

o Skin Protection: Wear butyl rubber gloves and a chemically resistant apron or lab coat.[3]

o Respiratory Protection: If there is a risk of exceeding exposure limits, use a NIOSH/MSHA
or European Standard EN 149 approved respirator with an appropriate filter for organic
vapors.[3]

e Handling Procedures:
o Wash hands thoroughly after handling, even if gloves were worn.[3]
o Avoid all contact with eyes, skin, and clothing.[3]
o Keep the container tightly closed when not in use.[3]
o Avoid ingestion and inhalation.[3]

o Use dispensing techniques (e.g., cannulation, syringe) that minimize aerosol and vapor
generation.

e Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]
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o Store away from incompatible substances such as strong oxidizing agents and strong

bases.[3]

o Waste Disposal:

o Dispose of waste in accordance with all federal, state, and local regulations.

o Collect waste in a designated, properly labeled, and sealed container.

Emergency and First Aid Procedures

Immediate and appropriate action is critical in the event of exposure.

First Aid Measures

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[3][4]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek medical attention.

Wash clothing before reuse.[3][4]

Remove victim to fresh air immediately. If not

breathing, give artificial respiration. If breathing

Inhalation
is difficult, give oxygen. This is a poison
material; seek immediate medical attention.[3][4]
Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and have
Ingestion them drink 2-4 cupfuls of milk or water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[3][4]

Spill Response
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In the event of a spill, follow a pre-determined response plan. The following workflow provides
a general guideline.

Spill of 3'-Chloroacetophenone
Occurs

Evacuate Immediate Area
Alert Personnel

:

Assess Spill Size and Risk
(Is it a minor or major spill?)

Minor Spill Procedure Major Spill Procedure

Don Appropriate PPE
(Gloves, Goggles, Respirator, Apron)

Call Emergency Services / EH&S
Do Not Attempt Cleanup

Contain the Spill
(Use inert absorbent material like

vermiculite or sand)

Collect Absorbed Material
Place in a sealed, labeled
waste container

Decontaminate the Area
and all equipment used

Dispose of Waste
According to institutional and
local regulations
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Spill Response Workflow for 3'-Chloroacetophenone.

Stability and Reactivity

3'-Chloroacetophenone is stable at room temperature in closed containers under normal
storage and handling conditions.[3]

o Conditions to Avoid: Excess heat and incompatible materials.[3]
e Incompatible Materials: Strong oxidizing agents and strong bases.[3]

e Hazardous Decomposition Products: Thermal decomposition may produce hydrogen
chloride, carbon monoxide, and carbon dioxide.[3]

e Hazardous Polymerization: Has not been reported to occur.[3]

Visualization of Safety Protocols and Logic

Visual aids are crucial for reinforcing safety protocols. The following diagrams illustrate key
decision-making processes and logical relationships for handling 3'-Chloroacetophenone.

First Aid Decision Workflow

This flowchart guides the user through the critical first steps after an exposure incident.
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What is the route of exposure?

Eye Skin Inhalation Ingestion

Eye Contact Skin Contact Inhalation Ingestion

\

Immediately flush with water Immediately flush with water Move to fresh air. Do NOT induce vomiting.
for at least 15 minutes. for at least 15 minutes. If not breathing, give artificial respiration. Rinse mouth with water.
Remove contact lenses if present. Remove contaminated clothing. If breathing is difficult, give oxygen. Give 2-4 glasses of water or milk.

Seek IMMEDIATE
Medical Attention

3'-Chloroacetophenone

Causes Serious Eye Irritation Causes Skin Irritation Harmful if Inhaled

(Lachrymator) & May Cause Allergic Reaction Causes Respiratory Irritation -t W 7 el onze

Required Precautions

Wear Chemical Wear Impervious Gloves Use in Chemical Avoid Ingestion

Splash Goggles & Protective Clothing Fume Hood Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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